Cas no 20094-51-3 (1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-)

• Product Name: 1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
• CAS No: 20094-51-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1391520
• PubChem ID: 12134601
• Update Time: 2025-04-20

1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
• 3-(methoxymethyl)-2,3-dihydro-1,4-benzodioxine
• 20094-51-3
• JKKYNALRFWSDMF-UHFFFAOYSA-N
• 2-methoxymethyl-benzo-1,4-dioxane
• DTXSID50478255
• SCHEMBL6174128

• Inchi： 1S/C10H12O3/c1-11-6-8-7-12-9-4-2-3-5-10(9)13-8/h2-5,8H,6-7H2,1H3
• InChI Key： JKKYNALRFWSDMF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1COC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes